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Compound of Interest

Compound Name: Kmg-104AM

Cat. No.: B12426902

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper handling of chemical reagents is paramount to ensuring personal
safety and data integrity. This document provides essential safety and logistical information for
the handling and disposal of Kmg-104AM, a selective, fluorescein-derived, membrane-
permeable fluorescent probe utilized for intracellular magnesium imaging.

Chemical Identification and Properties

Kmg-104AM is a specialized chemical used in research to visualize and quantify magnesium
ions within living cells.[1][2][3] While a safety data sheet (SDS) from one supplier indicates that
it is not classified as a hazardous substance, it is crucial to handle it with the appropriate care
and personal protective equipment (PPE) as the product has not been fully validated for all
applications and is intended for research use only.[4]
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Property Value
CAS Number 2436544-28-2[5]
Molecular Formula C28H17F2NO9
Molecular Weight 549.43 g/mol
Appearance Not specified (likely a solid)
. Information not readily available; consult
Solubility ) )
supplier documentation.
Store at room temperature in the continental
US; however, storage conditions may vary
Storage

elsewhere. Always refer to the Certificate of

Analysis for specific storage instructions.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory when handling Kmg-104AM to minimize
exposure risk. The following PPE is recommended:

o Eye Protection: Wear safety goggles with side-shields to protect against splashes or airborne

particles.
e Hand Protection: Use protective gloves appropriate for handling chemical reagents.

» Skin and Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin
contact.

» Respiratory Protection: A suitable respirator should be used, especially in situations where
ventilation is limited or if there is a risk of generating dust or aerosols.

Operational and Disposal Plans

Handling:

e Ensure adequate ventilation in the work area.
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* An accessible safety shower and eye wash station should be readily available.
» Avoid direct contact with the substance.

e Wash hands thoroughly after handling.

Spill Management:

« In the event of a spill, ensure the area is well-ventilated.

e Prevent the product from entering drains, water courses, or the soil.

o Clean up spills promptly and in a safe manner.

Disposal:

» Dispose of Kmg-104AM and any contaminated materials in accordance with local, state, and
federal regulations for chemical waste.

In case of exposure:

o Eye Contact: Immediately flush eyes with large amounts of water, holding eyelids open.
Remove contact lenses if present. Seek prompt medical attention.

» Skin Contact: Rinse the affected skin area thoroughly with water. Remove contaminated
clothing and shoes. Seek medical advice.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Avoid mouth-to-mouth resuscitation.

¢ Ingestion: Wash out the mouth with water. Do not induce vomiting.

Experimental Protocol: Intracellular Magnesium
Imaging

The following is a generalized protocol for the use of Kmg-104AM in intracellular magnesium
imaging. Specific parameters may need to be optimized based on the cell type and
experimental conditions.
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Reagent Preparation:

o Prepare a stock solution of Kmg-104AM in a suitable solvent, such as dimethyl sulfoxide
(DMSO). Consult the supplier's instructions for the recommended concentration.

Cell Culture:

o Culture cells to the desired confluency in a suitable vessel for microscopy (e.g., glass-
bottom dish).

Loading of Kmg-104AM:

o Dilute the Kmg-104AM stock solution in a physiological buffer (e.g., Hanks' Balanced Salt
Solution) to the final working concentration.

o Remove the cell culture medium and wash the cells with the physiological buffer.

o Incubate the cells with the Kmg-104AM loading solution for the recommended time and
temperature to allow for cellular uptake and de-esterification.

Washing:

o Remove the loading solution and wash the cells with the physiological buffer to remove
any extracellular probe.

Imaging:

o Acquire fluorescent images using a confocal microscope equipped with an appropriate
laser for excitation of the fluorescein-derived probe (e.g., 488 nm).

o Collect emission signals at the appropriate wavelength for the magnesium-bound form of
the probe.

Data Analysis:

o Analyze the fluorescent intensity to determine the relative intracellular magnesium
concentration.
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Experimental Workflow

The following diagram illustrates a typical workflow for using Kmg-104AM in a research setting.

Preparation

Culture Cells Experiment Analysis
Load Cells with > Wash to Remove »| Fluorescence Imaging > Analyze Fluorescent

|—> Kmg-104AM Extracellular Probe Intensity —>| Interpret Results

Prepare Kmg-104AM
Stock Solution

Click to download full resolution via product page

Caption: Workflow for intracellular magnesium imaging using Kmg-104AM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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